N-(2-butan-2-ylphenyl)-7-nitro-1H-indole-2-carboxamide

• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol
• IUPAC Name: N-(2-butan-2-ylphenyl)-7-nitro-1H-indole-2-carboxamide
• InChI: InChI=1S/C19H19N3O3/c1-3-12(2)14-8-4-5-9-15(14)21-19(23)16-11-13-7-6-10-17(22(24)25)18(13)20-16/h4-12,20H,3H2,1-2H3,(H,21,23)
• InChI Key: NKVPZUGKXCVNQJ-UHFFFAOYSA-N
• SMILES: CCC(C)C1=CC=CC=C1NC(=O)C2=CC3=C(N2)C(=CC=C3)[N+](=O)[O-]

Description

N-(2-butan-2-ylphenyl)-7-nitro-1H-indole-2-carboxamide is an aromatic amide.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound N-(2-butan-2-ylphenyl)-7-nitro-1H-indole-2-carboxamide falls under the category of indole-2-carboxamides, which have diverse applications in medicinal chemistry. Novel 3- and 5-substituted indole-2-carboxamides, including those with nitro groups, have been synthesized for various pharmaceutical and biological research applications (Bratton et al., 2000).

Applications in Pharmaceutical Research

• Cancer Research : The synthesis of N-substituted indole-2-carboxamides has been explored for potential applications in cancer research. For instance, the synthesis of [18F]SU11248, a tracer for imaging cancer tyrosine kinase, utilizes a similar nitro-precursor indole-2-carboxamide structure (Wang et al., 2005).
• Anticancer Agents : Derivatives of indole-2-carboxamide, like N-(furan-2-ylmethyl)-1H-indole-3-carboxamide, have been designed and evaluated as potential anticancer agents targeting specific receptors such as the epidemal growth factor receptor (EGFR) (Zhang et al., 2017).

Applications in Enzyme Inhibition

• Indole-carboxamides have been identified as potent inhibitors of monoamine oxidase B (MAO-B), with high selectivity and reversible inhibition properties. This application is particularly relevant in the development of treatments for neurological disorders (Tzvetkov et al., 2014).

Chemical Synthesis and Modification

• The compound is involved in the gold-catalyzed intramolecular hydroamination of terminal alkynes, demonstrating its utility in novel synthesis methods for indole-1-carboxamides (Ye et al., 2009).
• Late-stage photoredox C-H amidation of N-unprotected indoles, including modifications of indole-2-carboxamides, indicates its relevance in developing new methods for modifying bioactive molecules (Weng et al., 2021).

Other Applications

• The molecule is also a part of research in synthesizing various indole derivatives, exploring their potential in producing synthetic and natural products, pharmaceuticals, and functional materials (Al-Ostoot et al., 2019).